Methyl 4-((2-(diethylamino)ethyl)(4-fluorobenzo[d]thiazol-2-yl)carbamoyl)benzoate hydrochloride

• IUPAC Name: methyl 4-[2-(diethylamino)ethyl-(4-fluoro-1,3-benzothiazol-2-yl)carbamoyl]benzoate;hydrochloride
• InChI: InChI=1S/C22H24FN3O3S.ClH/c1-4-25(5-2)13-14-26(22-24-19-17(23)7-6-8-18(19)30-22)20(27)15-9-11-16(12-10-15)21(28)29-3;/h6-12H,4-5,13-14H2,1-3H3;1H
• InChI Key: SXBQHVDJBBMONI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=C(C=C3)C(=O)OC.Cl
• Molecular Formula: C22H25ClFN3O3S
• Molecular Weight: 466.0 g/mol

Description

Methyl 4-((2-(diethylamino)ethyl)(4-fluorobenzo[d]thiazol-2-yl)carbamoyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C22H25ClFN3O3S and its molecular weight is 465.97. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Studies and Sensor Development

Fluorescent Sensors for Metal Ions

Compounds related to Methyl 4-((2-(diethylamino)ethyl)(4-fluorobenzo[d]thiazol-2-yl)carbamoyl)benzoate hydrochloride have been studied for their potential as fluorescent sensors. Benzimidazole and benzothiazole conjugated Schiff bases show significant solvatochromic behavior and fluorescence in response to metal ions like Al3+ and Zn2+, suggesting their utility in detecting these ions through fluorescence changes (Suman et al., 2019).

Molecular Synthesis and Biological Activities

Synthesis of Novel Compounds

Research has focused on synthesizing new compounds with potential biological activities. For instance, the synthesis and fluorescence study of some new blue light emitting derivatives show promise for applications in materials science and possibly in medical imaging technologies (Mahadevan et al., 2014).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating the potential of related compounds in developing new antituberculosis drugs (Jeankumar et al., 2013).

Antihypertensive Agents

The synthesis of thiosemicarbazides, triazoles, and Schiff bases from Methyl 2-(thiazol-2-ylcarbamoyl)acetate has shown good antihypertensive α-blocking activity, highlighting the versatility of these compounds in medicinal chemistry applications (Abdel-Wahab et al., 2008).

Material Science and Conductivity Enhancement

Improving Conductivity in Materials

The modification of poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) with halobenzoic acids, including 4-fluorobenzoic acid, significantly enhances its conductivity, demonstrating applications in the development of high-efficiency organic solar cells and potentially in creating more efficient electronic devices (Tan et al., 2016).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, they can act as antioxidants, neutralizing harmful free radicals in the body . As analgesics, they can interact with pain receptors to reduce the perception of pain . As anti-inflammatory agents, they can inhibit the production of pro-inflammatory cytokines .

Biochemical Pathways

For instance, as antioxidants, they can participate in the redox reactions in the body . As anti-inflammatory agents, they can inhibit the production of pro-inflammatory cytokines, affecting the inflammatory pathway .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been known to exhibit various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .